6-Hydroxy-3,4-dihydroisoquinoline-2(1H)-carbaldehyde

• CAS No.: 59839-24-6
• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 6-hydroxy-3,4-dihydro-1H-isoquinoline-2-carbaldehyde
• InChI: InChI=1S/C10H11NO2/c12-7-11-4-3-8-5-10(13)2-1-9(8)6-11/h1-2,5,7,13H,3-4,6H2
• InChI Key: VHKOSSFXJPIOLB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=C(C=C2)O)C=O

Description

6-Hydroxy-3,4-dihydroisoquinoline-2(1H)-carbaldehyde is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

46.0 g of 1,2,3,4-tetrahydro-6-hydroxy-isoquinoline-hydrobromide are reacted with 85 ml of formamide for 1 hour at 140° C. with stirring. After cooling to 100° C., 216 ml of water are added, whereby the reaction product crystallizes. 34.0 g of 2-formyl-1,2,3,4-tetrahydro-6-hydroxy-isoquinoline are obtained. m.p. = 185.5° - 186° C. (ethanol).